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Compound of Interest

Compound Name: BCX 1470 methanesulfonate

Cat. No.: B1139478 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
BCX 1470 methanesulfonate is a potent, synthetic, small-molecule inhibitor of serine

proteases, with particular activity against key enzymes of the complement system.[1] It has

been identified as an effective inhibitor of Factor D and C1s, crucial components of the

alternative and classical complement pathways, respectively.[1][2] This document provides

detailed protocols for the preparation of BCX 1470 methanesulfonate stock solutions for use

in in vitro and in vivo experimental settings.

Physicochemical and Inhibitory Properties
BCX 1470 methanesulfonate is the methanesulfonic acid salt form of BCX 1470, which

generally offers enhanced water solubility and stability compared to the free base form.[2]
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Property Value Reference

Molecular Formula C15H14N2O5S3 [1]

Molecular Weight 398.48 g/mol [1]

Appearance White to off-white solid

Solubility
Soluble in DMSO (≥ 33.33

mg/mL or 83.64 mM)

IC50 (Factor D) 96 nM [1][2]

IC50 (C1s) 1.6 nM [1][2]

IC50 (Trypsin) 326 nM [1]

Signaling Pathway Inhibition
BCX 1470 methanesulfonate exerts its inhibitory effects on the complement cascade, a

critical component of the innate immune system. The complement system can be activated

through three main pathways: the classical, alternative, and lectin pathways. BCX 1470 targets

enzymes in the classical and alternative pathways.
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Inhibition of Complement Pathways by BCX 1470.
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Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO
This protocol describes the preparation of a high-concentration stock solution of BCX 1470
methanesulfonate in dimethyl sulfoxide (DMSO), suitable for further dilution in aqueous

buffers for in vitro assays.

Materials:

BCX 1470 methanesulfonate powder

Anhydrous/molecular sieve-dried DMSO

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettors and sterile tips

Procedure:

Weighing the Compound: Accurately weigh a precise amount of BCX 1470
methanesulfonate powder. For example, to prepare 1 mL of a 10 mM stock solution, weigh

out 3.985 mg of the compound (Molecular Weight = 398.48 g/mol ).

Solvent Addition: Add the appropriate volume of anhydrous DMSO to the weighed

compound. For the 3.985 mg example, add 1 mL of DMSO. It is recommended to use newly

opened DMSO to avoid moisture, which can impact solubility.

Dissolution: Vortex the solution vigorously until the compound is completely dissolved. If

precipitation is observed, gentle warming (e.g., in a 37°C water bath) and/or sonication can

be used to aid dissolution.[3]

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes to minimize freeze-thaw cycles.
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Storage Conditions: Store the aliquots at -20°C for short-term storage (up to 1 month) or at

-80°C for long-term storage (up to 6 months).[4] Ensure the tubes are tightly sealed to

prevent moisture absorption.

Concentration Solvent Mass for 1 mL Mass for 5 mL
Mass for 10
mL

1 mM DMSO 0.398 mg 1.992 mg 3.985 mg

5 mM DMSO 1.992 mg 9.962 mg 19.924 mg

10 mM DMSO 3.985 mg 19.924 mg 39.848 mg

Preparation of Working Solutions for In Vitro Assays
For most cell-based or enzymatic assays, the DMSO stock solution needs to be further diluted

in an appropriate aqueous buffer. It is crucial to ensure that the final concentration of DMSO in

the assay is low (typically ≤ 0.5%) to avoid solvent-induced artifacts.

Procedure:

Perform serial dilutions of the 10 mM DMSO stock solution in the desired assay buffer to

achieve the final working concentrations.

Always add the DMSO stock solution to the buffer while vortexing to ensure rapid mixing and

prevent precipitation of the compound.

Prepare a vehicle control with the same final concentration of DMSO as the highest

concentration of BCX 1470 methanesulfonate tested.

Preparation of a Formulation for In Vivo Studies
For administration in animal models, BCX 1470 methanesulfonate can be formulated in a

vehicle suitable for injection. The following is a representative protocol for a formulation that

can be administered, for example, intraperitoneally or subcutaneously.

Materials:
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10 mM BCX 1470 methanesulfonate in DMSO (as prepared above)

PEG300 (Polyethylene glycol 300)

Tween-80

Sterile Saline (0.9% NaCl)

Procedure for a 1 mL Working Solution:

To 400 µL of PEG300, add 100 µL of the 10 mM BCX 1470 methanesulfonate DMSO stock

solution. Mix thoroughly.

Add 50 µL of Tween-80 to the mixture and mix until a clear solution is formed.

Add 450 µL of sterile saline to bring the total volume to 1 mL. Mix thoroughly.[4]

This protocol results in a final vehicle composition of 10% DMSO, 40% PEG300, 5% Tween-80,

and 45% Saline.[4] The final concentration of BCX 1470 methanesulfonate in this example

would be 1 mM. The dosage can be adjusted by altering the initial concentration of the DMSO

stock solution or the volume administered.

Experimental Workflow

Stock Solution Preparation In Vitro Assay

In Vivo Formulation

Weigh BCX 1470
Methanesulfonate Dissolve in DMSO Aliquot & Store

(-20°C or -80°C)
Dilute Stock in
Assay Buffer

Use for
In Vitro

Mix with DMSO Stock

Use for
In Vivo

Perform Experiment

Prepare Vehicle
(e.g., PEG300, Tween-80, Saline) Administer to Animal Model

Click to download full resolution via product page

Workflow for BCX 1470 Methanesulfonate Preparation and Use.
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Safety Precautions
Standard laboratory safety practices should be followed when handling BCX 1470
methanesulfonate and its solvents. This includes wearing appropriate personal protective

equipment (PPE) such as gloves, safety glasses, and a lab coat. Handle DMSO with care as it

can facilitate the absorption of other chemicals through the skin. All procedures should be

performed in a well-ventilated area or a chemical fume hood. Refer to the manufacturer's

Safety Data Sheet (SDS) for detailed safety information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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